Cas no 22359-13-3 (3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 22359-13-3
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD20502569
• CID: 891385
• Update Time: 2026-04-29

3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione
• 3-(2-chloroethyl)-6-methyl-1H-pyrimidine-2,4-dione
• 3-(2-chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione(SALTDATA: FREE)
• CHEMBRDG-BB 4015415
• 3-(2-chloro-ethyl)-6-methyl-1H-pyrimidine-2,4-dione
• 3-(β-Chloroethyl)-6-methyluracil
• 6-methyl-3-(β-chloroethyl)uracil
• AG-E-63359
• Ambcb4015415
• CTK4E9276
• STL264279

• MDL： MFCD20502569
• Inchi： InChI=1S/C7H9ClN2O2/c1-5-4-6(11)10(3-2-8)7(12)9-5/h4H,2-3H2,1H3,(H,9,12)
• InChI Key： IEGSUEHWIBYJIW-UHFFFAOYSA-N
• SMILES： CC1=CC(N(C(N1)=O)CCCl)=O

Computed Properties

• Exact Mass: 188.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 54.86000
• LogP: 0.08380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione

Recent Advances in the Study of 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione (CAS: 22359-13-3)

The compound 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione (CAS: 22359-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its chloroethyl and methyl substituents on the pyrimidine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione, highlighting its efficient production via a modified Biginelli reaction. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary cytotoxicity assays, indicating selective activity against certain cancer cell lines, particularly those associated with solid tumors.

In another recent investigation, the compound's interaction with DNA was examined using advanced spectroscopic techniques. The findings, published in Nucleic Acids Research (2024), revealed that 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione can form covalent adducts with guanine residues, suggesting a potential mechanism for its observed anticancer properties. This discovery opens new avenues for the development of targeted therapies, particularly in oncology.

Furthermore, a collaborative study between academic and industrial researchers (Bioorganic & Medicinal Chemistry Letters, 2024) explored the compound's potential as a precursor for novel antiviral agents. The chloroethyl group was found to be crucial for the compound's ability to inhibit viral polymerase activity, with promising results against RNA viruses in in vitro models. These findings position 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione as a versatile scaffold for further medicinal chemistry optimization.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2023) have identified issues with oral bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. The scientific community continues to explore structural analogs to enhance both efficacy and safety profiles.

In conclusion, the growing body of research on 3-(2-Chloroethyl)-6-methylpyrimidine-2,4(1H,3H)-dione underscores its potential as a multifaceted therapeutic agent. Future directions include detailed structure-activity relationship studies, expanded preclinical evaluations, and potential combination therapies. The compound's unique chemical properties and biological activities make it a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.